Cas no 1706429-74-4 (4-(4-Propoxybenzoyl)quinoline)

• Product Name: 4-(4-Propoxybenzoyl)quinoline
• CAS No: 1706429-74-4
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 4703690
• Update Time: 2025-06-30

4-(4-Propoxybenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (4-Propoxyphenyl)(quinolin-4-yl)methanone
• 4-(4-Propoxybenzoyl)quinoline

• Inchi： 1S/C19H17NO2/c1-2-13-22-15-9-7-14(8-10-15)19(21)17-11-12-20-18-6-4-3-5-16(17)18/h3-12H,2,13H2,1H3
• InChI Key： HKGUTKQYFPZKDZ-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C(C1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on 4-(4-Propoxybenzoyl)quinoline

Introduction to 4-(4-Propoxybenzoyl)quinoline (CAS No. 1706429-74-4)

4-(4-Propoxybenzoyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1706429-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline class, a heterocyclic aromatic molecule known for its broad spectrum of biological activities. The structural motif of 4-(4-propoxybenzoyl)quinoline combines the quinoline scaffold with a propoxybenzoyl substituent, which introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The quinoline core is a well-documented pharmacological scaffold, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of the propoxybenzoyl group at the 4-position of the quinoline ring enhances the molecule's interactions with biological targets, potentially modulating key enzymatic pathways and signaling cascades. This structural modification has been strategically explored to improve solubility, bioavailability, and target specificity, making 4-(4-propoxybenzoyl)quinoline a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(4-propoxybenzoyl)quinoline and biological targets. Studies have highlighted its potential binding affinity to various enzymes and receptors, including those involved in cancer progression and inflammatory responses. The propoxybenzoyl moiety is particularly noteworthy for its ability to engage with hydrophobic pockets and aromatic residues in protein structures, thereby modulating enzyme activity and downstream signaling pathways.

In the realm of oncology research, 4-(4-propoxybenzoyl)quinoline has been investigated for its potential antitumor properties. Preclinical studies suggest that this compound may interfere with critical cellular processes such as DNA replication, cell cycle regulation, and apoptosis. The quinoline scaffold is known to exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth, while the propoxybenzoyl group may enhance these effects by improving binding affinity and metabolic stability. These findings align with emerging trends in targeted therapy, where structurally optimized compounds are designed to selectively disrupt cancer-specific pathways.

Beyond oncology, 4-(4-propoxybenzoyl)quinoline has shown promise in addressing inflammatory disorders. Chronic inflammation is a hallmark of numerous diseases, including autoimmune conditions and metabolic syndromes. The compound's ability to modulate inflammatory cytokine production and enzymatic activity has been explored in vitro and in vivo models. By targeting key inflammatory mediators such as COX-2 and NF-κB, 4-(4-propoxybenzoyl)quinoline may offer a novel approach to mitigating inflammation-driven pathologies.

The synthesis of 4-(4-propoxybenzoyl)quinoline involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Evaluation of 4-(4-propoxybenzoyl)quinoline's pharmacokinetic properties is crucial for assessing its clinical viability. Studies have examined its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles using both in silico simulations and experimental assays. The propoxybenzoyl group contributes to improved solubility compared to parent quinoline derivatives, which may enhance oral bioavailability and tissue penetration. Additionally, metabolic stability assessments indicate that 4-(4-propoxybenzoyl)quinoline undergoes predictable biotransformation pathways, suggesting a manageable safety profile.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of novel drug candidates like 4-(4-propoxybenzoyl)quinoline. By systematically testing large libraries of compounds against diverse biological targets, researchers can rapidly pinpoint molecules with promising therapeutic potential. HTS data combined with structure-activity relationship (SAR) analysis has guided further optimization efforts aimed at enhancing efficacy while minimizing side effects.

Future directions for research on 4-(4-propoxybenzoyl)quinoline include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disorders. Quinoline derivatives have demonstrated neuroprotective effects in preclinical models by inhibiting oxidative stress and modulating cholinergic pathways. The propoxybenzoyl substituent may further enhance these properties by improving blood-brain barrier penetration and target specificity within neural tissues.

In conclusion, 4-( 4 - Prop oxy benz oyl ) quinol ine ( CAS No . 1706429 -74 - 4 ) represents a compelling therapeutic entity with multifaceted biological activities . Its structural design leverages the inherent properties of the quinoline scaffold while incorporating functional groups that enhance target engagement . Ongoing research continues to elucidate its mechanisms of action across various disease contexts , positioning it as a valuable asset in medicinal chemistry . As our understanding of biological systems evolves , compounds like this are poised to play pivotal roles in next-generation therapeutics .